Cas no 1334160-85-8 ((1S)-1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-amine)

• Product Name: (1S)-1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-amine
• CAS No: 1334160-85-8
• MF: C₉H₁₁F₂NS
• MW: 203.252147912979
• MDL: MFCD19686499
• CID: 5217379
• Update Time: 2025-09-28

(1S)-1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-{4-[(difluoromethyl)sulfanyl]phenyl}ethan-1-amine
• (S)-1-(4-((Difluoromethyl)thio)phenyl)ethan-1-amine
• Benzenemethanamine, 4-[(difluoromethyl)thio]-α-methyl-, (αS)-
• (1S)-1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-amine

• MDL： MFCD19686499
• Inchi： 1S/C9H11F2NS/c1-6(12)7-2-4-8(5-3-7)13-9(10)11/h2-6,9H,12H2,1H3/t6-/m0/s1
• InChI Key： WXWQNZDMLQXMKZ-LURJTMIESA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)[C@H](C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• XLogP3: 2.6
• Topological Polar Surface Area: 51.3

Additional information on (1S)-1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-amine

Introduction to (1S)-1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-amine (CAS No. 1334160-85-8)

(1S)-1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-amine, with the CAS number 1334160-85-8, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl sulfanyl group and a chiral center, which contribute to its potential therapeutic applications and biological activities.

The difluoromethyl sulfanyl group is a key functional moiety in this compound, known for its ability to modulate various biological processes. This group has been extensively studied for its role in enhancing the potency and selectivity of small molecules, particularly in the context of enzyme inhibition and receptor modulation. The presence of this group can significantly influence the pharmacokinetic properties of the molecule, such as its solubility, stability, and bioavailability.

The chiral center in (1S)-1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-amine is another critical feature that contributes to its biological activity. Chirality is a fundamental concept in medicinal chemistry, as enantiomers can exhibit different pharmacological profiles. The (S)-enantiomer of this compound has been shown to possess distinct properties compared to its (R)-counterpart, making it an important candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of (1S)-1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The ability to selectively target these enzymes could lead to the development of novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, (1S)-1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-amine has also shown promise in modulating receptor function. Studies have indicated that this compound can interact with specific G protein-coupled receptors (GPCRs), which are important targets for a wide range of therapeutic interventions. By modulating GPCR activity, this compound may offer new avenues for treating conditions such as pain, inflammation, and cardiovascular disorders.

The pharmacokinetic profile of (1S)-1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-amine has been extensively evaluated in preclinical studies. These studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting that this compound has a high potential for clinical translation. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as it opens up possibilities for treating central nervous system (CNS) disorders.

Clinical trials are currently underway to further investigate the safety and efficacy of (1S)-1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-amine. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, (1S)-1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-amine (CAS No. 1334160-85-8) is a promising compound with a unique combination of structural features that make it an attractive candidate for drug development. Its potential applications in treating neurodegenerative diseases, pain management, and other therapeutic areas highlight its significance in modern medicinal chemistry. Ongoing research and clinical trials will continue to elucidate the full therapeutic potential of this compound.